Cas no 1506348-06-6 (2-5-(trifluoromethyl)furan-2-ylpropan-2-amine)

• Product Name: 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine
• CAS No: 1506348-06-6
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 6231700
• PubChem ID: 96855902
• Update Time: 2025-11-01

2-5-(trifluoromethyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine
• EN300-1973321
• 2-[5-(trifluoromethyl)furan-2-yl]propan-2-amine
• 1506348-06-6

• Inchi： 1S/C8H10F3NO/c1-7(2,12)5-3-4-6(13-5)8(9,10)11/h3-4H,12H2,1-2H3
• InChI Key： HVZBJOGLVLYQAX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C)(C)N)O1)(F)F

Computed Properties

• Exact Mass: 193.07144843g/mol
• Monoisotopic Mass: 193.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine

Recent Advances in the Study of 2-5-(Trifluoromethyl)furan-2-ylpropan-2-amine (CAS: 1506348-06-6)

The compound 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine (CAS: 1506348-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.

Recent studies have highlighted the synthetic versatility of 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine, with several research groups reporting novel synthetic pathways that improve yield and purity. The incorporation of the trifluoromethyl group into the furan ring has been shown to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further drug development.

Pharmacological investigations have revealed that 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine exhibits significant activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have potential applications in the treatment of neurological disorders, including depression and anxiety. However, further studies are required to elucidate its precise mechanism of action and to assess its safety profile.

In addition to its neurological effects, recent research has explored the compound's potential as an anti-inflammatory agent. Studies have demonstrated that 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine can inhibit key inflammatory pathways, suggesting its utility in treating chronic inflammatory conditions. These findings open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine. Issues such as optimal dosing, potential side effects, and long-term safety need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles.

In conclusion, 2-5-(trifluoromethyl)furan-2-ylpropan-2-amine represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing and future research. Continued exploration of its therapeutic potential will likely yield important insights and contribute to the development of novel treatments for a range of medical conditions.